Cas no 6378-19-4 (4-(Chloromethyl)-1-methoxy-2-nitrobenzene)

• Product Name: 4-(Chloromethyl)-1-methoxy-2-nitrobenzene
• CAS No: 6378-19-4
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD00297055
• CID: 524556
• PubChem ID: 80785
• Update Time: 2025-06-11

4-(Chloromethyl)-1-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1-methoxy-2-nitrobenzene
• Benzene, 4-(chloromethyl)-1-methoxy-2-nitro-
• 11-Chlor-3-nitro-4-methoxy-toluol
• 3-Nitro-4-methoxy-1-chlormethyl-benzol
• 4-(Chloromethyl)-2-nitroanisole
• 4-Chlormethyl-2-nitro-anisol
• 4-chloromethyl-2-nitro-anisole
• 4-methoxy-3-nitrobenzyl chloride
• AC1Q1YPO
• AC1Q44UR
• CTK5B9860
• Methyl-(2-nitro-4-chlormethyl-phenyl)-aether
• NSC19935
• SureCN499343
• 4-(Chloromethyl)-1-(methyloxy)-2-nitrobenzene
• NSC 19935
• DTXSID10213220
• Anisole, 4-(chloromethyl)-2-nitro-
• 4-methoxy-3-nitrobenzylchloride
• AKOS008113572
• PUB2MLM8PM
• 6378-19-4
• UNII-PUB2MLM8PM
• 3-nitro-4-methoxybenzyl chloride
• Z356176358
• SCHEMBL499343
• G35597
• EINECS 228-949-8
• NS00035561
• Benzene,4-(chloromethyl)-1-methoxy-2-nitro-
• NSC-19935
• EN300-33540
• 4-(Chloromethyl)-2-nitrophenyl methyl ether #

• MDL： MFCD00297055
• Inchi： 1S/C8H8ClNO3/c1-13-8-3-2-6(5-9)4-7(8)10(11)12/h2-4H,5H2,1H3
• InChI Key： DKRYRFRNGLTDMB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-88 ºC
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 52.37
• LogP: 2.86540

Additional information on 4-(Chloromethyl)-1-methoxy-2-nitrobenzene

Introduction to 4-(Chloromethyl)-1-methoxy-2-nitrobenzene (CAS No. 6378-19-4)

4-(Chloromethyl)-1-methoxy-2-nitrobenzene, identified by the chemical abstracts service number 6378-19-4, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of nitroaromatics and methoxylated derivatives, exhibiting unique reactivity that makes it valuable in various synthetic pathways. Its molecular structure, featuring a chloromethyl group at the para position relative to a methoxy group on a nitro-substituted benzene ring, endows it with distinct chemical properties that are exploited in the synthesis of more complex molecules.

The chemical structure of 4-(Chloromethyl)-1-methoxy-2-nitrobenzene consists of a benzene core substituted with a nitro group at the 2-position and a methoxy group at the 1-position. The presence of the chloromethyl group (–CH₂Cl) at the 4-position introduces reactivity suitable for nucleophilic substitution reactions, making it a versatile building block in medicinal chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents, particularly in the realm of small-molecule drug discovery.

In recent years, advancements in synthetic methodologies have enhanced the utility of 4-(Chloromethyl)-1-methoxy-2-nitrobenzene in pharmaceutical research. Researchers have leveraged its reactivity to develop innovative synthetic routes for heterocyclic compounds, which are prevalent in modern drug candidates. The nitro group can be reduced to an amine, providing access to amine-containing derivatives that are often pharmacologically active. Additionally, the methoxy group can participate in etherification reactions, further expanding its synthetic potential.

The pharmaceutical applications of 4-(Chloromethyl)-1-methoxy-2-nitrobenzene have been explored in several ongoing research projects. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The chloromethyl functionality allows for facile introduction of various substituents, enabling fine-tuning of biological activity. Furthermore, modifications of this scaffold have led to compounds with anti-inflammatory and antimicrobial properties, underscoring its broad utility.

Recent publications highlight the compound's significance in drug discovery initiatives. A notable study published in *Journal of Medicinal Chemistry* reported on the use of 4-(Chloromethyl)-1-methoxy-2-nitrobenzene to synthesize novel benzodiazepine analogs. The chloromethyl group was strategically incorporated into the molecule during later stages of synthesis, allowing for rapid diversification of the chemical library. This approach facilitated high-throughput screening and identification of lead compounds with improved pharmacokinetic profiles.

The synthetic versatility of 4-(Chloromethyl)-1-methoxy-2-nitrobenzene extends beyond pharmaceuticals into materials science and agrochemicals. Its ability to undergo cross-coupling reactions makes it a valuable intermediate for constructing complex aromatic systems. For example, palladium-catalyzed reactions with this compound have yielded functionalized biphenyl derivatives, which exhibit interesting electronic properties and are being investigated for use in organic electronics.

In conclusion, 4-(Chloromethyl)-1-methoxy-2-nitrobenzene (CAS No. 6378-19-4) represents a crucial intermediate with far-reaching applications in synthetic chemistry and drug development. Its unique structural features and reactivity make it indispensable for researchers aiming to create novel therapeutic agents and advanced materials. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow, further solidifying its importance in both academic and industrial settings.